Cas no 15063-53-3 ((8S,9S,10R,13S,14S)-10,13-Dimethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one)

(8S,9S,10R,13S,14S)-10,13-Dimethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one structure
15063-53-3 structure
Product Name:(8S,9S,10R,13S,14S)-10,13-Dimethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one
CAS No:15063-53-3
MF:C19H28O
MW:272.425025939941
CID:2658104
Update Time:2023-08-06

(8S,9S,10R,13S,14S)-10,13-Dimethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one Chemical and Physical Properties

Names and Identifiers

    • Androst-4-en-6-one
    • (8S,9S,10R,13S,14S)-10,13-Dimethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren
    • (8S,9S,10R,13S,14S)-10,13-Dimethyl-1,2,3,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one
    • Inchi: 1S/C19H28O/c1-18-9-5-7-14(18)13-12-17(20)16-6-3-4-10-19(16,2)15(13)8-11-18/h6,13-15H,3-5,7-12H2,1-2H3/t13-,14-,15-,18-,19+/m0/s1
    • InChI Key: ANLPHUURDJGDMB-UNTXSKPGSA-N
    • SMILES: O=C1C2=CCCC[C@]2(C)[C@H]2CC[C@]3(C)CCC[C@H]3[C@@H]2C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 476
  • Topological Polar Surface Area: 17.1
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